molecular formula C14H19NO4 B8417790 2-Methyl-4-(2-morpholin-4-yl-ethoxy)-benzoic acid

2-Methyl-4-(2-morpholin-4-yl-ethoxy)-benzoic acid

Cat. No. B8417790
M. Wt: 265.30 g/mol
InChI Key: AWWGZWCSHZJLJZ-UHFFFAOYSA-N
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Description

2-Methyl-4-(2-morpholin-4-yl-ethoxy)-benzoic acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H19NO4

Molecular Weight

265.30 g/mol

IUPAC Name

2-methyl-4-(2-morpholin-4-ylethoxy)benzoic acid

InChI

InChI=1S/C14H19NO4/c1-11-10-12(2-3-13(11)14(16)17)19-9-6-15-4-7-18-8-5-15/h2-3,10H,4-9H2,1H3,(H,16,17)

InChI Key

AWWGZWCSHZJLJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OCCN2CCOCC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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A solution of sodium hypobromite, prepared at 0° C. by dissolving sodium hydroxide (45.71 g, 1.14 mole) in water (200 mL) and bromine (16.3 mL, 0.30 mole) over 5 minutes. This solution is then added dropwise over 30 minutes to a solution of 1-[2-methyl-4-(2-morpholin-4-yl-ethoxy)-phenyl]-ethanone (19.2 g, 0.073 mole) in dioxane (140 mL), then warmed to 40° C. and stirred for 30 minutes. Sodium bisulfite is added to destroy the excess sodium hypobromite and then diluted with water (800 mL) and stirred overnight at ambient temperature. The volume is reduced in-vacuo by about 300 mL and then acidified with 3 N hydrochloric acid to pH 6. This is then extracted repeatedly with ethyl acetate. The combined organic layers were dried over sodium sulfate, filtered and evaporated to give a white solid, 4.09 g (21%), MS (ESI): m/z 266.2 (M+H).
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